Cas no 139749-02-3 (Carbamodithioic acid, diethyl-,2-(2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-2-oxoethyl ester)

• Product name: Carbamodithioic acid, diethyl-,2-(2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-2-oxoethyl ester
• CAS No: 139749-02-3
• MF: C₁₅H₁₈N₂O₃S₂
• MW: 338.445021152496
• CID: 1280307

Carbamodithioic acid, diethyl-,2-(2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, diethyl-,2-(2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-2-oxoethyl ester
• Carbamodithioic acid, diethyl-, 2-(2,3-dihydro-3-methyl-2-oxo-6-benzoxazolyl)-2-oxoethyl ester (9CI)

• Inchi： 1S/C15H18N2O3S2/c1-4-17(5-2)15(21)22-9-12(18)10-6-7-11-13(8-10)20-14(19)16(11)3/h6-8H,4-5,9H2,1-3H3
• InChI Key： TYFZNGXCGXWCGW-UHFFFAOYSA-N
• SMILES： C(=S)(SCC(C1C=C2OC(=O)N(C)C2=CC=1)=O)N(CC)CC

Computed Properties

• Exact Mass: 338.07604

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 486.9±55.0 °C(Predicted)
• PSA: 49.85
• pka: 0.79±0.50(Predicted)